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Abstract
This technical guide provides a comprehensive overview of 3-Aminoheptane, a key chemical

intermediate in various organic syntheses. The document details its commercial availability,

identifying key suppliers and their product specifications. Furthermore, it outlines detailed

experimental protocols for its synthesis via reductive amination, purification by vacuum

distillation, and characterization using modern analytical techniques, including Gas

Chromatography-Mass Spectrometry (GC-MS), High-Performance Liquid Chromatography

(HPLC), and Nuclear Magnetic Resonance (NMR) spectroscopy. This guide is intended to be a

valuable resource for researchers and professionals involved in the procurement and

application of 3-Aminoheptane in a laboratory setting.

Introduction
3-Aminoheptane, also known as 3-heptanamine or 1-ethylpentylamine, is a primary aliphatic

amine with the chemical formula C₇H₁₇N.[1] Its structure consists of a seven-carbon chain with

an amino group attached to the third carbon atom. This compound serves as a versatile

building block in organic synthesis and is utilized in the preparation of more complex molecules

in the pharmaceutical and chemical industries. This guide offers an in-depth look at its
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commercial landscape and provides practical, detailed methodologies for its laboratory

synthesis, purification, and analysis.

Commercial Availability and Suppliers
3-Aminoheptane is commercially available from a variety of chemical suppliers, catering to

both research and industrial scales. The compound is typically offered at different purity levels

to suit various applications.

Major Suppliers
Several chemical suppliers list 3-Aminoheptane and its synonyms in their catalogs. These

platforms often aggregate products from various manufacturers, providing a broad overview of

the market. A prominent manufacturer mentioned is JHECHEM CO LTD, which is listed as a

reputable supplier on the ECHEMI platform. Additionally, PubChem provides a list of chemical

vendors for this compound.

Table 1: Prominent Online Marketplaces and Mentioned Suppliers

Marketplace/Database Mentioned Supplier(s) Notes

ECHEMI JHECHEM CO LTD
Lists various suppliers and

manufacturers.

Guidechem Multiple Suppliers
Aggregates product listings

from global suppliers.

PubChem Various Chemical Vendors
Provides links to suppliers in

its database.

Typical Product Specifications
When sourcing 3-Aminoheptane, it is crucial to consider the product specifications offered by

different suppliers. Key parameters include purity, form, and packaging size.

Table 2: Typical Product Specifications for 3-Aminoheptane

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 13 Tech Support

https://www.benchchem.com/product/b1595020?utm_src=pdf-body
https://www.benchchem.com/product/b1595020?utm_src=pdf-body
https://www.benchchem.com/product/b1595020?utm_src=pdf-body
https://www.benchchem.com/product/b1595020?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595020?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Typical Specification

Purity ≥98% (GC)

Form Liquid

Appearance Colorless to light yellow liquid

Packaging Sizes 1g, 5g, 25g, 100g, 500g, bulk quantities

CAS Number 28292-42-4[1]

Molecular Formula C₇H₁₇N[1]

Molecular Weight 115.22 g/mol [1]

Chemical and Physical Properties
A thorough understanding of the chemical and physical properties of 3-Aminoheptane is

essential for its safe handling, storage, and application in experimental work.

Table 3: Chemical and Physical Properties of 3-Aminoheptane
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Property Value Reference

IUPAC Name Heptan-3-amine PubChem

Synonyms
3-Heptanamine, 1-

Ethylpentylamine
PubChem

CAS Number 28292-42-4 PubChem

Molecular Formula C₇H₁₇N PubChem

Molecular Weight 115.22 g/mol PubChem

Boiling Point 148-150 °C at 760 mmHg ECHEMI

Density 0.767 g/cm³ at 25 °C ECHEMI

Flash Point 43 °C ECHEMI

Refractive Index ~1.422 ECHEMI

Solubility
Sparingly soluble in water,

soluble in organic solvents.
-

Experimental Protocols
This section provides detailed experimental procedures for the synthesis, purification, and

analysis of 3-Aminoheptane. These protocols are designed to be clear and reproducible for

researchers with a background in organic chemistry.

Synthesis of 3-Aminoheptane via Reductive Amination
Reductive amination is a widely used method for the synthesis of amines from ketones or

aldehydes.[2] In this case, 3-heptanone is reacted with ammonia in the presence of a reducing

agent to yield 3-Aminoheptane.

Reaction Scheme:
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Reactants Reaction Conditions
Product

3-Heptanone + NH₃

3-Aminoheptane

Reductive Amination

[Reducing Agent]
(e.g., NaBH₃CN, H₂/Ni)

Click to download full resolution via product page

Figure 1: Reductive Amination of 3-Heptanone.

Materials:

3-Heptanone

Ammonia (e.g., as ammonium acetate or a solution in methanol)

Sodium cyanoborohydride (NaBH₃CN) or Hydrogen gas with a Nickel catalyst

Methanol (anhydrous)

Hydrochloric acid (HCl)

Sodium hydroxide (NaOH)

Diethyl ether

Magnesium sulfate (anhydrous)

Round-bottom flask

Magnetic stirrer

Reflux condenser (if heating is required)

Separatory funnel
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Procedure (Example using Sodium Cyanoborohydride):

In a round-bottom flask, dissolve 3-heptanone (1 equivalent) in anhydrous methanol.

Add ammonium acetate (1.5-2 equivalents) to the solution to serve as the ammonia source.

Stir the mixture at room temperature for 30 minutes to allow for the formation of the

intermediate imine.

In a separate container, dissolve sodium cyanoborohydride (1.2-1.5 equivalents) in a small

amount of methanol.

Slowly add the sodium cyanoborohydride solution to the reaction mixture. Caution: This

reaction may evolve gas.

Stir the reaction mixture at room temperature overnight.

Monitor the reaction progress using Thin Layer Chromatography (TLC) or GC-MS.

Once the reaction is complete, carefully add dilute hydrochloric acid to quench the reaction

and neutralize the excess reducing agent.

Remove the methanol under reduced pressure using a rotary evaporator.

Add water to the residue and extract the aqueous layer with diethyl ether to remove any

unreacted ketone.

Basify the aqueous layer with a concentrated sodium hydroxide solution to a pH > 12.

Extract the aqueous layer with diethyl ether (3 x volumes).

Combine the organic extracts, dry over anhydrous magnesium sulfate, filter, and concentrate

under reduced pressure to obtain the crude 3-Aminoheptane.

Purification by Vacuum Distillation
The crude 3-Aminoheptane obtained from the synthesis can be purified by vacuum distillation

to remove any non-volatile impurities and residual solvent.[3][4][5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 13 Tech Support

https://www.benchchem.com/product/b1595020?utm_src=pdf-body
https://www.benchchem.com/product/b1595020?utm_src=pdf-body
https://www.chem.rochester.edu/notvoodoo/pages/purification.php?page=reduced_pressures
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/05%3A_Distillation/5.04%3A_Vacuum_Distillation/5.4C%3A_Step-by-Step_Procedures_for_Vacuum_Distillation
https://m.youtube.com/watch?v=uBoFWSA94kU
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595020?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Crude 3-Aminoheptane

Setup Vacuum
Distillation Apparatus

Heat under Reduced Pressure

Collect Distillate at
Constant Boiling Point

Pure 3-Aminoheptane

Click to download full resolution via product page

Figure 2: Workflow for Vacuum Distillation.

Apparatus:

Round-bottom flask

Short-path distillation head with a condenser and vacuum connection

Receiving flask

Thermometer

Heating mantle

Magnetic stirrer and stir bar

Vacuum pump and pressure gauge
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Cold trap

Procedure:

Assemble the vacuum distillation apparatus, ensuring all joints are properly greased and

sealed.[4]

Place the crude 3-Aminoheptane in the round-bottom flask with a magnetic stir bar.

Connect the apparatus to a vacuum pump with a cold trap in between.

Slowly evacuate the system to the desired pressure (e.g., 20-30 mmHg).

Begin stirring and gently heat the flask using a heating mantle.

Collect any low-boiling fractions (e.g., residual solvent) in a separate receiving flask.

Increase the temperature until the 3-Aminoheptane begins to distill. The boiling point will be

significantly lower than at atmospheric pressure.

Collect the fraction that distills at a constant temperature. This is the purified 3-
Aminoheptane.

Once the distillation is complete, remove the heat source and allow the apparatus to cool to

room temperature before slowly releasing the vacuum.

Analytical Characterization
The identity and purity of the synthesized and purified 3-Aminoheptane should be confirmed

using appropriate analytical techniques.

GC-MS is a powerful technique for assessing the purity of volatile compounds like 3-
Aminoheptane and for identifying any byproducts.[6][7][8][9][10]

Example GC-MS Parameters:

Gas Chromatograph: Agilent 7890B or equivalent

Mass Spectrometer: Agilent 5977A or equivalent
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Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent

Carrier Gas: Helium at a constant flow rate of 1 mL/min

Injector Temperature: 250 °C

Injection Mode: Split (e.g., 50:1) or splitless, depending on the concentration

Oven Temperature Program:

Initial temperature: 50 °C, hold for 2 minutes

Ramp to 250 °C at 10 °C/min

Hold at 250 °C for 5 minutes

MS Transfer Line Temperature: 280 °C

Ion Source Temperature: 230 °C

Ionization Mode: Electron Ionization (EI) at 70 eV

Mass Range: m/z 30-300

Sample Preparation:

Dilute a small sample of the 3-Aminoheptane in a suitable solvent (e.g., dichloromethane or

ethyl acetate) to an appropriate concentration (e.g., 100 ppm).

For the separation of enantiomers of chiral compounds like 3-Aminoheptane, chiral HPLC is

the method of choice.[11][12][13][14] This is particularly relevant in drug development where

the stereochemistry of a molecule is critical.

Example Chiral HPLC Method (General Approach):

HPLC System: Agilent 1260 Infinity II or equivalent with a UV detector

Chiral Stationary Phase (CSP): A polysaccharide-based column (e.g., Chiralcel OD-H,

Chiralpak AD-H) or a protein-based column is often a good starting point for screening.
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Mobile Phase: A mixture of a non-polar solvent (e.g., hexane or heptane) and a polar

modifier (e.g., isopropanol or ethanol) is typically used for normal-phase chiral separations.

The exact ratio will need to be optimized.

Flow Rate: 0.5 - 1.0 mL/min

Column Temperature: 25 °C (can be varied to optimize separation)

Detection: UV detection at a low wavelength (e.g., 210-220 nm) as aliphatic amines have a

weak chromophore. Derivatization with a UV-active tag may be necessary for improved

sensitivity.

Method Development Workflow:

Start with Racemic
3-Aminoheptane Standard

Screen Different
Chiral Stationary Phases

Optimize Mobile Phase
Composition

Vary Flow Rate and
Temperature

Validate Method
(Resolution, Tailing, etc.)

Final Chiral
Separation Method
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Click to download full resolution via product page

Figure 3: Chiral HPLC Method Development Workflow.

¹H and ¹³C NMR spectroscopy are essential for confirming the chemical structure of 3-
Aminoheptane.[15][16][17]

Expected ¹H NMR Spectral Data (in CDCl₃):

A triplet corresponding to the methyl protons of the ethyl group.

A triplet corresponding to the methyl protons of the butyl group.

Multiplets for the methylene protons of the ethyl and butyl groups.

A multiplet for the methine proton at the C3 position.

A broad singlet for the amine protons (NH₂).

Expected ¹³C NMR Spectral Data (in CDCl₃):

Signals for the two distinct methyl carbons.

Signals for the four distinct methylene carbons.

A signal for the methine carbon attached to the amino group.

Safety and Handling
3-Aminoheptane is a flammable liquid and is corrosive. It can cause severe skin burns and

eye damage. It is also harmful if swallowed. Always handle this chemical in a well-ventilated

fume hood, wearing appropriate personal protective equipment (PPE), including gloves, safety

goggles, and a lab coat. Refer to the Safety Data Sheet (SDS) from the supplier for complete

safety and handling information.

Conclusion
This technical guide has provided a comprehensive overview of the commercial availability,

synthesis, purification, and analytical characterization of 3-Aminoheptane. The detailed
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experimental protocols and data presented herein are intended to equip researchers,

scientists, and drug development professionals with the necessary information to effectively

source and utilize this important chemical intermediate in their work. Adherence to proper

safety procedures is paramount when handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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